Cas no 878552-35-3 (pachydermin)

• Product Name: pachydermin
• CAS No: 878552-35-3
• MF: C₁₃H₈ClNO₆
• MW: 309.658722877502
• CID: 2072263
• PubChem ID: 54685362
• Update Time: 2025-04-21

pachydermin Chemical and Physical Properties

Names and Identifiers

• pachydermin
• 878552-35-3
• 2-((2Z)-2-((3-Chloro-4-hydroxyphenyl)methylidene)-3,5-dihydroxy-2H-pyrrol-4-yl)-2-oxoacetate
• CHEMBL448815
• 2-[(5Z)-5-[(3-chloro-4-hydroxyphenyl)methylidene]-4-hydroxy-2-oxopyrrol-3-yl]-2-oxoacetic acid
• 2-((5Z)-5-((3-chloro-4-hydroxyphenyl)methylidene)-4-hydroxy-2-oxopyrrol-3-yl)-2-oxoacetic acid
• 2-[(2Z)-2-[(3-Chloro-4-hydroxyphenyl)methylidene]-3,5-dihydroxy-2H-pyrrol-4-yl]-2-oxoacetate
• CHEBI:202254

• Inchi： 1S/C13H8ClNO6/c14-6-3-5(1-2-8(6)16)4-7-10(17)9(12(19)15-7)11(18)13(20)21/h1-4,16-17H,(H,15,19)(H,20,21)
• InChI Key： XYHLQFZGLAWUCL-UHFFFAOYSA-N
• SMILES： OC(C(C1C(=O)NC(=CC2C=C(Cl)C(O)=CC=2)C=1O)=O)=O

Computed Properties

• Exact Mass: 309.0040147Da
• Monoisotopic Mass: 309.0040147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.274
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols O-chlorophenols